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Compound of Interest

Compound Name: Salbutamol-d3

Cat. No.: B602543 Get Quote

The proper disposal of Salbutamol-d3, a deuterated analog of the pharmaceutical Salbutamol,

is critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

As with any chemical waste, Salbutamol-d3 must be managed according to its specific

hazardous properties and applicable federal, state, and local regulations. Improper disposal

can lead to environmental contamination and pose health risks.[1]

Hazard Profile of Salbutamol
Understanding the hazard profile of Salbutamol is the first step in determining the correct

disposal procedure. Safety Data Sheets (SDS) for Salbutamol indicate several key hazards.

While the deuteration in Salbutamol-d3 does not significantly alter its chemical hazards, the

properties of the parent compound serve as the primary guide.
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Hazard Category Classification Associated Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[2]

[3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[2][3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2][3]

Chronic Aquatic Toxicity Category 3
H412: Harmful to aquatic life

with long lasting effects[2][3]

This data is based on the non-deuterated form, Salbutamol, and should be used as a primary

reference for Salbutamol-d3.

Step-by-Step Disposal Protocol for Salbutamol-d3
This protocol provides a general guideline for researchers and laboratory personnel. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and requirements.

Waste Identification and Segregation
Properly identifying and segregating chemical waste at the point of generation is the most

critical step.[4][5]

Pure Salbutamol-d3 (Solid):

Collect expired or unused pure Salbutamol-d3 powder in its original container or a clearly

labeled, compatible hazardous waste container.

Do not mix with other chemical waste unless explicitly permitted by your institution's EHS

guidelines.

Salbutamol-d3 in Solution (e.g., in Acetonitrile):
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Many commercial preparations of Salbutamol-d3 are supplied in acetonitrile.[6][7]

Acetonitrile is a flammable and toxic solvent, and the entire solution must be treated as

hazardous waste.

Collect the solution in a designated, sealed, and properly labeled container for flammable

liquid waste. The container must be compatible with acetonitrile.

Never pour solutions containing Salbutamol-d3 or acetonitrile down the drain.[8][9] The

EPA has banned the sewering of hazardous waste pharmaceuticals.[8][10]

Contaminated Labware and Personal Protective Equipment (PPE):

Solid Waste: Gloves, weigh boats, pipette tips, and other disposable items contaminated

with Salbutamol-d3 should be collected in a designated solid hazardous waste container.

[4] This is often a labeled bag or drum for chemically contaminated solid waste.

Sharps: Needles or syringes used to handle Salbutamol-d3 solutions must be disposed of

in a designated sharps container for chemical contamination.[5]

Glassware: Heavily contaminated lab glassware should be disposed of as hazardous

waste.[5] For lightly contaminated glassware, rinse with a suitable solvent (e.g., methanol

or ethanol), and collect the rinsate as hazardous liquid waste. Then, wash the glassware

according to standard lab procedures.

Labeling and Storage
Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name(s) of the contents (e.g., "Hazardous Waste: Salbutamol-d3" or

"Hazardous Waste: Salbutamol-d3 in Acetonitrile").[4] Include the approximate

concentrations and accumulation start date.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[4] The storage area should be secure, well-ventilated, and away from ignition

sources, especially for flammable solvent waste.[4][11] Ensure containers are sealed to

prevent spills or evaporation.

Final Disposal
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Professional Disposal: The ultimate disposal of Salbutamol-d3 waste must be handled by a

licensed hazardous material disposal company.[12] Your institution's EHS department will

coordinate the pickup and transport of the waste.

Treatment Method: The standard and required method for treating pharmaceutical

hazardous waste is incineration at a permitted facility.[10][12] This process destroys the

active pharmaceutical ingredient, preventing its release into the environment.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Salbutamol-d3 waste generated in a laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b602543?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4036
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4036
https://www.benchchem.com/product/b602543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation

Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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